Cas no 1805552-31-1 (6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805552-31-1
• MF: C₉H₄F₅IN₂
• MW: 362.037951469421
• CID: 4895788
• Update Time: 2025-05-20

6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4F5IN2/c10-7(11)5-3-4(1-2-16)6(8(15)17-5)9(12,13)14/h3,7H,1H2
• InChI Key： RWXMWCWWHPRLDX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(CC#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805552-31-1)

6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805552-31-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, offers exceptional reactivity and stability, making it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes an iodo substituent and a cyano group, further enhances its versatility in cross-coupling reactions and other catalytic processes.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile has surged due to their widespread applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel small-molecule inhibitors targeting enzymes and receptors. The compound's lipophilicity and metabolic stability, imparted by the fluorine atoms, align with the growing trend of optimizing ADME properties in modern therapeutics. Additionally, its role in precision agriculture as a precursor for herbicides and pesticides underscores its industrial relevance.

The synthesis of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile typically involves multi-step halogenation and fluorination protocols, often leveraging palladium-catalyzed or copper-mediated reactions. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. Given the compound's sensitivity to moisture and light, proper storage conditions—such as inert atmospheres and low temperatures—are critical to maintaining its efficacy.

From an SEO perspective, this compound aligns with trending search queries like "fluorinated pyridine uses," "iodo-pyridine synthesis," and "trifluoromethyl compounds in medicine." Its relevance to green chemistry initiatives, which emphasize atom economy and sustainable synthesis, further enhances its online visibility. As the scientific community continues to explore halogen-bonding interactions and fluorine effects in molecular design, 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile remains a focal point for innovation.

In conclusion, 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805552-31-1) exemplifies the intersection of cutting-edge chemistry and practical applications. Its structural features and functional diversity position it as a cornerstone in the development of next-generation therapeutics and agrochemicals. For researchers and industry professionals, understanding its properties and potential is essential to harnessing its full capabilities.